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Compound of Interest

Compound Name: 2,3,3',4',5'-Pentachlorobiphenyl

CAS No.: 76842-07-4

Cat. No.: B1594564

Get Quote

Application Note: AN-PCB116-HRMS

Abstract & Strategic Overview
PCB 116 (2,3,4,5,6-Pentachlorobiphenyl) represents a unique analytical challenge and

opportunity within the polychlorinated biphenyl (PCB) family.[1][2] Unlike common congeners

found in commercial Aroclor mixtures, PCB 116 possesses a fully substituted chlorophenyl ring

attached to an unsubstituted phenyl ring.[2][3] This extreme steric crowding and asymmetry

make it a valuable tracer for specific non-Aroclor contamination sources (e.g., pigment

manufacturing byproducts) and metabolic studies.[2][3]

This protocol details the quantification of PCB 116 using Gas Chromatography coupled with

High-Resolution Mass Spectrometry (GC-HRMS). While EPA Method 1668C (Magnetic Sector)

remains the regulatory gold standard, this guide also incorporates modern GC-Orbitrap

workflows, offering superior spectral acquisition for retrospective analysis.[1][2]

Key Technical Advantages of this Protocol:

Isotope Dilution Mass Spectrometry (IDMS): Utilizes
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-labeled internal standards to auto-correct for extraction losses and matrix effects (Self-
Validating System).[3]

Mass Resolution > 60,000: Essential to resolve PCB 116 from isobaric interferences (e.g.,

breakdown products of higher chlorinated PCBs or matrix lipids) that plague low-resolution

quadrupole methods.[2][3]

Congener Specificity: Optimized chromatographic conditions to resolve PCB 116 from co-

eluting pentachlorobiphenyls (e.g., PCB 117, 110).

Chemical Identity & Properties
IUPAC Name: 2,3,4,5,6-Pentachlorobiphenyl[2][4]

Structure: One ring is perchlorinated; the other is unsubstituted.[1][3]

Molecular Formula:

[1][3][5][6]

Exact Mass (Monoisotopic): 323.8834 Da[3]

CAS Number: 18259-05-7[2][3][4]
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Caption: End-to-end workflow for PCB 116 analysis, ensuring traceability via Isotope Dilution

(IDMS).
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Reagents & Standards[2][3][7]
Native Standard: PCB 116 (Certified Reference Material).[2][3]

Labeled Internal Standard:

-PCB 116 (Essential for IDMS). If unavailable,

-PCB 118 is a suitable surrogate due to similar chlorination level, though retention time
differs.[2][3]

Cleanup Standard:

-PCB 188 (Added after extraction, before cleanup) to monitor cleanup recovery.

Injection Standard:

-PCB 138 (Added immediately prior to injection) to calculate recovery of the Internal
Standard.

Sample Preparation
Rationale: PCB 116 is lipophilic.[1][2][3] The primary goal is to remove lipids which cause

source contamination and signal suppression.[3]

Extraction:

Solids (Soil/Sediment): Pressurized Liquid Extraction (PLE) or Soxhlet with Toluene for 16-

24 hours.[2][3]

Aqueous/Serum:[3] Liquid-Liquid Extraction (LLE) with Hexane:Dichloromethane (1:1).[3]

CRITICAL STEP: Spike sample with 1.0 ng of

-PCB 116 before adding solvent.[3] This sets the baseline for quantification.[2][3]

Cleanup (The "Acid Wash"):

Treat extract with concentrated Sulfuric Acid (

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.atsdr.cdc.gov/toxprofiles/tp17-c4.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_3_4_5-Pentachlorobiphenyl
https://www.atsdr.cdc.gov/toxprofiles/tp17-c4.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_3_4_5-Pentachlorobiphenyl
https://pubchem.ncbi.nlm.nih.gov/compound/63090
https://www.atsdr.cdc.gov/toxprofiles/tp17-c4.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_3_4_5-Pentachlorobiphenyl
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_3_4_5-Pentachlorobiphenyl
https://www.atsdr.cdc.gov/toxprofiles/tp17-c4.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_3_4_5-Pentachlorobiphenyl
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_3_4_5-Pentachlorobiphenyl
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_3_4_5-Pentachlorobiphenyl
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_3_4_5-Pentachlorobiphenyl
https://www.atsdr.cdc.gov/toxprofiles/tp17-c4.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_3_4_5-Pentachlorobiphenyl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594564?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


).[2][3]

Mechanism:[3][7] Acid oxidizes and precipitates lipids/fats while PCBs (chemically stable)

remain in the hexane layer.[3]

Repeat until the acid layer is colorless.[3]

Fractionation (Florisil):

Load hexane extract onto a Florisil column.[2][3]

Elution: Elute PCBs with 100% Hexane (Fraction 1).[2][3] This separates PCBs from more

polar organochlorine pesticides which might interfere.[2][3]

Instrumental Parameters (GC-HRMS)
Gas Chromatography (Trace 1310 or equivalent)

Parameter Setting Rationale

Column
DB-5ms (30m x 0.25mm x

0.25µm)

Standard non-polar phase.[1]

[3] Excellent resolution of

pentachlorobiphenyls.[2][3][8]

Carrier Gas
Helium @ 1.2 mL/min

(Constant Flow)

Maintains separation efficiency

during temp ramp.[1][2][3]

Injection Splitless (1-2 µL) @ 280°C
Maximizes sensitivity for trace

analysis.[2][3]

Oven Program

100°C (1 min) → 20°C/min to

200°C → 2.5°C/min to 260°C

→ 20°C/min to 320°C (5 min)

The slow ramp (2.5°C/min)

around 200-260°C is critical to

resolve PCB 116 from PCB

87/110/117.

Mass Spectrometry (Orbitrap Exploris GC or Magnetic Sector)[3]
Source: Electron Ionization (EI) at 70 eV.[2][3]

Resolution:
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Orbitrap:[3] 60,000 @ m/z 200 (Full Scan).[3]

Magnetic Sector:[3][9] > 10,000 (SIM Mode).[2][3]

Lock Mass: PFK (Perfluorokerosene) or column bleed siloxanes (m/z 207.0323) for real-time

mass correction.

Target Ions for PCB 116 (Pentachlorobiphenyl):

Ion Type Formula
Theoretical Mass
(m/z)

Purpose

Quantification 323.8834

Primary quantification

peak (

).[1][3]

Confirmation 1 325.8804

Isotope ratio check

(Expected ratio vs

Quant ~ 163%).[3]

Confirmation 2 327.8775
Secondary

confirmation.[3]

Internal Std 335.9236
Reference for IDMS

quantification.[3]

Data Analysis & Quality Control
Identification Criteria (The "Trust" Pillars)
To positively identify PCB 116, the following criteria must be met:

Retention Time: The peak must elute within ±2 seconds of the

-PCB 116 internal standard.

Mass Accuracy: The measured mass must be within < 5 ppm (Orbitrap) of the theoretical

mass.
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Isotope Ratio: The ratio of m/z 323.88 / 325.88 must be within ±15% of the theoretical natural

abundance.[3]

Quantification Calculation (IDMS)
The concentration (

) is calculated using the Relative Response Factor (RRF) derived from calibration standards:
[3]

Where:

= Area of native PCB 116 (m/z 323.8834)[3]

= Area of

-PCB 116 (m/z 335.9236)[3]

= Concentration of Internal Standard added (ng/mL)[3]

Logic of Analysis (Diagram)[3]
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Caption: Decision tree for validating PCB 116 detection, preventing false positives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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